Cas no 621-91-0 (1,4-Dibenzyloxybenzene)

• Product Name: 1,4-Dibenzyloxybenzene
• CAS No: 621-91-0
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• MDL: MFCD00016875
• CID: 39080
• PubChem ID: 87566886
• Update Time: 2025-11-06

1,4-Dibenzyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(benzyloxy)benzene
• quinol dibenzyl ether
• 1,4-Bis(phenylmethoxy)benzene
• Hydroquinone dibenzyl ether
• 1,4-Dibenzyloxybenzene
• 1,4-Di(benzyloxy)benzene
• 1,4-bis-benzyloxy-benzene
• 1,4-Bis-benzyloxy-benzol
• 1,4-Dibenzyloxybenze
• Antioxidant DBH
• Dibenzyloxybenzene
• Hydrochinon-dibenzylaether
• para-bis(benzyloxy)benzene
• p-Dibenzyloxybenzene
• Benzene, 1,4-bis(phenylmethoxy)-
• NSC2206
• Hydrochinon-dibenzylather
• Oprea1_033290
• KSC493O6B
• 1,4-Bis(benzyloxy)benzene #
• P-BIS(BENZYLOXY)BENZENE
• DYULYMCXVSRUPB-UHFFFAOYSA-N
• KM0585
• SBB007939
• STK393945
• AKOS003646445
• NSC-2206
• NSC 2206
• SR-01000395915
• SCHEMBL339813
• EINECS 210-714-6
• W-105035
• D89605
• BS-42427
• SR-01000395915-1
• CS-0064288
• AK-918/41700489
• FT-0606842
• NS00034957
• DTXSID70211161
• F2R27VKV3U
• 621-91-0
• D0159
• MFCD00016875
• AI3-14510
• A833634
• 1,4-Bis(benzyloxy)benzene;Hydroquinone dibenzyl ether
• FD62591

• MDL： MFCD00016875
• Inchi： 1S/C20H18O2/c1-3-7-17(8-4-1)15-21-19-11-13-20(14-12-19)22-16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： DYULYMCXVSRUPB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 2058196

Computed Properties

• Exact Mass: 290.13100
• Monoisotopic Mass: 290.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Silver white flake crystals.
• Density: 1.3100
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 441.7±25.0 °C at 760 mmHg
• Flash Point: 173.4±22.7 °C
• Refractive Index: 1.6
• PSA: 18.46000
• LogP: 4.84460
• FEMA: 2288
• Solubility: Slightly soluble in acetone and ether, soluble in hot alcohol, benzene and chlorobenzene.

1,4-Dibenzyloxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dibenzyloxybenzene

1,4-Dibenzyloxybenzene: A Comprehensive Overview

1,4-Dibenzyloxybenzene, also known by its CAS registry number CAS No. 621-91-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₂₂H₂₄O₂, has been extensively studied for its unique properties and potential applications in various industries.

The structure of 1,4-dibenzyloxybenzene consists of a central benzene ring substituted with two benzyloxy groups at the 1 and 4 positions. This arrangement imparts the molecule with a high degree of symmetry, which is often associated with interesting electronic and optical properties. Recent studies have highlighted the importance of such symmetrical structures in enhancing the performance of materials in optoelectronic devices.

From a chemical standpoint, 1,4-dibenzyloxybenzene exhibits notable stability due to the electron-donating nature of the benzyloxy groups. These groups not only stabilize the aromatic ring but also contribute to the compound's ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can be readily modified to incorporate additional functional groups, making it a valuable precursor for more complex molecules.

In terms of applications, 1,4-dibenzyloxybenzene has found utility in the development of advanced materials such as liquid crystals and organic semiconductors. Its ability to form well-ordered molecular assemblies has been leveraged in the creation of devices with enhanced electronic properties. Recent breakthroughs in this area have been documented in high-impact journals, underscoring the compound's potential in next-generation technologies.

The synthesis of 1,4-dibenzyloxybenzene typically involves nucleophilic aromatic substitution reactions or coupling reactions under specific catalytic conditions. These methods have been optimized over time to improve yield and purity, ensuring that the compound is accessible for both academic and industrial use.

In conclusion, CAS No. 621-91-0, or 1,4-dibenzyloxybenzene, stands as a testament to the ingenuity of modern organic chemistry. Its structural simplicity belies its versatility and potential impact across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future advancements in materials science and beyond.